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Compound of Interest

Compound Name: 2-(4-Hydroxybenzoyl)benzoic acid

Cat. No.: B1584810 Get Quote

Technical Support Center: 2-(4-
Hydroxybenzoyl)benzoic Acid
Introduction: This guide provides comprehensive technical support for researchers, scientists,

and drug development professionals working with 2-(4-Hydroxybenzoyl)benzoic acid (CAS

No. 85-57-4). Our goal is to equip you with practical, field-proven insights for safe handling,

storage, and troubleshooting to ensure both the integrity of your experiments and the safety of

laboratory personnel. This document is structured in a question-and-answer format to directly

address specific issues you may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(4-
Hydroxybenzoyl)benzoic acid?
A1: 2-(4-Hydroxybenzoyl)benzoic acid is classified as hazardous. The primary risks,

according to the Globally Harmonized System (GHS), include:

Acute Oral Toxicity: It is harmful if swallowed[1][2].

Serious Eye Irritation: The compound can cause serious and potentially damaging irritation

upon contact with the eyes[1][3][4].

Skin Irritation: It is known to cause skin irritation[3].
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Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation[3][4].

Causality Insight: These hazards stem from its chemical nature as a carboxylic acid and a

phenolic compound[5]. The acidic properties can irritate mucous membranes and skin, while

the fine, crystalline powder form can be easily inhaled, leading to respiratory issues[5][6][7].

Q2: What is the mandatory Personal Protective
Equipment (PPE) when handling this compound?
A2: A multi-layered PPE approach is essential to mitigate the risks. The following should be

considered standard practice:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA regulations or European Standard EN166[8][9]. Standard safety glasses are not

sufficient due to the risk of serious eye irritation.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber[8][10]. Always inspect

gloves for integrity before use and use proper removal techniques to avoid skin contact[11].

Body Protection: A lab coat or impervious clothing is required to prevent skin contact[8]. For

tasks with a higher risk of contamination, a full protective suit may be necessary[11].

Respiratory Protection: Handling should be done in a well-ventilated area, preferably within a

chemical fume hood, to avoid dust formation and inhalation[12]. If dust is generated and you

are outside a fume hood, a NIOSH/MSHA or European Standard EN 149 approved

respirator is required[4][8][9].

Q3: What are the scientifically validated storage
conditions for 2-(4-Hydroxybenzoyl)benzoic acid to
ensure its stability?
A3: Proper storage is critical for maintaining the chemical's integrity.

Temperature: Store in a cool, dry place[8][13]. Some suppliers recommend refrigerated

storage at 2°C - 8°C for long-term stability[14].
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Container: Keep the container tightly closed to prevent moisture absorption and

contamination[4][8][13].

Ventilation: The storage area must be well-ventilated[10][13].

Incompatibilities: Store separately from strong oxidizing agents (e.g., nitrates, peroxides) to

prevent potentially hazardous reactions[8][12].

Trustworthiness Check: Storing the compound under these conditions minimizes degradation

pathways such as oxidation and hydrolysis, ensuring the purity of the material for your

experiments.

Q4: How should I properly dispose of 2-(4-
Hydroxybenzoyl)benzoic acid and contaminated
materials?
A4: All waste material must be treated as hazardous waste.

Chemical Waste: Place the compound and any solutions in a clearly labeled, sealed

hazardous waste container. Do not mix with other waste streams[4].

Contaminated Labware: Disposable items (gloves, weigh boats, paper towels) that have

come into contact with the chemical should be collected in a sealed bag or container, labeled

as hazardous waste, and disposed of accordingly[15].

Regulatory Compliance: Disposal must be handled by a licensed disposal authority in strict

accordance with all national and local regulations[4][12]. Never wash the chemical down the

drain[12][16].

Q5: What should I do in the event of an accidental
exposure?
A5: Immediate and correct first aid is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids apart to ensure complete irrigation[3][8]. Remove contact lenses
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if present and easy to do. Seek immediate medical attention[3][4].

Skin Contact: Remove all contaminated clothing and shoes immediately. Wash the affected

skin area with plenty of soap and water for at least 15 minutes[3][8]. If irritation persists, seek

medical advice[3].

Inhalation: Move the individual to fresh air immediately[3][8]. If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Seek medical attention[3].

Ingestion: Do NOT induce vomiting[8]. Have the victim rinse their mouth with water and drink

2-4 cupfuls of water. Seek immediate medical advice[8].

Troubleshooting Guides
Problem: The compound appears to be degrading or
changing color in storage.

Plausible Cause: This is likely due to improper storage conditions. Exposure to light,

moisture, heat, or incompatible substances can lead to degradation.

Solution:

Verify Storage Conditions: Confirm that the compound is stored in a tightly sealed

container in a cool, dry, and dark place, as recommended[8][13]. For long-term storage,

refrigeration at 2°C - 8°C is advised[14].

Check for Contamination: Ensure that the storage container was not contaminated with

any incompatible materials, especially strong oxidizing agents[8][12].

Perform Quality Control: If degradation is suspected, it is best to use a fresh, unopened lot

of the compound for critical experiments or re-verify the purity of the existing stock using

an appropriate analytical method like HPLC.

Problem: I'm experiencing difficulty dissolving the
compound.
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Plausible Cause: 2-(4-Hydroxybenzoyl)benzoic acid is sparingly soluble in water but

soluble in organic solvents[5][6]. Choosing an inappropriate solvent is the most common

reason for dissolution issues.

Solution:

Solvent Selection: Use organic solvents such as ethanol or acetone for effective

dissolution[6].

Technique: Use sonication or gentle warming to aid the dissolution process. Avoid

excessive heat, which could potentially degrade the compound.

pH Adjustment: For aqueous solutions, adjusting the pH may increase solubility due to the

presence of the carboxylic acid group. However, be aware that this will form the salt of the

compound and may affect its properties in your experiment.

Data Summary Table
Property Value Source(s)

CAS Number 85-57-4 [6][14][17]

Molecular Formula C₁₄H₁₀O₄ [5][14]

Molecular Weight 242.23 g/mol [1][14]

Appearance
White to off-white crystalline

solid/powder
[5][6]

Melting Point ~213 °C [13][18]

Storage Temperature

Store in a cool, dry place. 2°C

- 8°C recommended for long-

term storage.

[8][13][14]

GHS Hazard Codes H302, H315, H319, H335 [1][3][14]

Incompatibilities Strong oxidizing agents [8][12]

Experimental Protocols
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Protocol 1: Standard Weighing and Solution Preparation
Causality: This protocol is designed to minimize exposure and prevent contamination during a

fundamental laboratory task.

Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves). Ensure the

chemical fume hood is operational.

Tare: Place a clean, dry weigh boat on an analytical balance and tare the balance.

Weighing: Within the fume hood, carefully transfer the desired amount of 2-(4-
Hydroxybenzoyl)benzoic acid to the weigh boat. Avoid creating dust[4]. Close the main

container immediately.

Transfer: Carefully transfer the weighed powder into a suitable vessel (e.g., beaker, flask).

Solubilization: Add the chosen solvent (e.g., ethanol) to the vessel. Use a magnetic stirrer or

sonicator to aid dissolution.

Cleanup: Dispose of the used weigh boat and any contaminated materials in the designated

hazardous waste container[15]. Clean the work area thoroughly.

Protocol 2: Emergency Response to a Solid Spill
Causality: This procedure prioritizes containment and safe cleanup while preventing the solid

powder from becoming airborne, which would create an inhalation hazard[7][15].

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly

ventilated space, evacuate the area.

Secure Area: Restrict access to the spill area. Eliminate all sources of ignition[19].

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection[12].

Containment: Gently cover the spill with an inert absorbent material like dry sand or earth[8].

Do not use combustible materials.
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Cleanup: Carefully scoop the absorbed material into a designated hazardous waste

container[15]. Take care not to create dust[15][19].

Decontaminate: Once the bulk of the material is removed, wipe the area with a wet paper

towel to remove any remaining residue[15]. Place the used towel in the waste container.

Dispose: Seal and label the hazardous waste container and arrange for proper disposal

according to institutional guidelines[4].

Report: Report the incident to your laboratory supervisor or Environmental Health & Safety

department.

Mandatory Visualization
Emergency Spill Response Workflow
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Phase 1: Immediate Actions

Phase 2: Cleanup Procedure

Phase 3: Post-Cleanup
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Caption: Workflow for handling a solid chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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